Cas no 1956327-82-4 (Methyl 5,7-dimethoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate)

• Product Name: Methyl 5,7-dimethoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate
• CAS No: 1956327-82-4
• MF: C₁₄H₁₈O₄
• MW: 250.290324687958
• CID: 5060803
• Update Time: 2025-10-31

Methyl 5,7-dimethoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,7-dimethoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate

• Inchi： 1S/C14H18O4/c1-16-11-7-10-6-9(14(15)18-3)4-5-12(10)13(8-11)17-2/h7-9H,4-6H2,1-3H3
• InChI Key： JOTSBCZBAMZVHM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2=C1CCC(C(=O)OC)C2)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 2.4
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids

Additional information on Methyl 5,7-dimethoxy-1,2,3,4-tetrahydronaphthalene-2-carboxylate

Methyl 5,7-Dimethoxy-1,2,3,4-Tetrahydronaphthalene-2-Carboxylate: A Comprehensive Overview

Methyl 5,7-Dimethoxy-1,2,3,4-Tetrahydronaphthalene-2-Carboxylate, also known by its CAS number CAS No. 1956327-82-4, is a complex organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of naphthaleenes and is characterized by its unique structure and functional groups. The molecule features a tetrahydronaphthalene backbone with methoxy groups at positions 5 and 7 and a methyl ester group at position 2. These structural elements contribute to its distinct chemical properties and reactivity.

The synthesis of Methyl 5,7-Dimethoxy-1,2,3,4-Tetrahydronaphthalene-2-Carboxylate involves a series of intricate organic reactions. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of this compound. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the tetrahydronaphthalene framework with high enantioselectivity. This approach not only enhances the yield but also minimizes the environmental impact of the synthesis process.

The physical and chemical properties of this compound are highly relevant to its applications. The presence of methoxy groups imparts electron-donating effects, which influence the compound's reactivity in various reactions. Additionally, the methyl ester group contributes to the compound's solubility in organic solvents, making it suitable for use in solution-based reactions. Recent studies have also highlighted the thermal stability of this compound under mild conditions, which is crucial for its application in thermal processing technologies.

In terms of applications, Methyl 5,7-Dimethoxy-1,2,3,4-Tetrahydronaphthalene-2-Carboxylate has shown promise in several fields. In the pharmaceutical industry, it has been investigated as a potential lead compound for drug development due to its ability to interact with specific biological targets. For example, recent research has demonstrated its potential as an inhibitor of certain enzymes involved in metabolic disorders. Furthermore, this compound has been explored in materials science for its role in the development of advanced polymers and coatings.

The latest research on this compound has focused on its role in green chemistry and sustainable processes. Scientists have examined its use as a catalyst in eco-friendly reactions that reduce waste and energy consumption. For instance, studies have shown that this compound can act as a Lewis acid catalyst in the synthesis of bioactive molecules from renewable resources. This aligns with global efforts to transition towards more sustainable chemical processes.

Another area of interest is the application of Methyl 5,7-Dimethoxy-1,2,3,Tetrahydronaphthalene-2-Carboxylate in nanotechnology. Researchers have explored its ability to self-assemble into nanostructures with unique optical and electronic properties. These nanostructures hold potential for use in sensors and electronic devices with enhanced performance characteristics.

In conclusion, Methyl 5,,7-Dimethoxy-,1,, , , , , , , , , , , -Carboxylate, CAS No. CAS No.,,, , is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold,
this compound is expected to play an increasingly important role in addressing challenges in medicine,
materials science,
and sustainable chemistry.